N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C21H22N2O3/c1-4-12-23-17-11-10-16(22-19(24)15-8-6-5-7-9-15)13-18(17)26-14-21(2,3)20(23)25/h4-11,13H,1,12,14H2,2-3H3,(H,22,24)
• InChI Key: NTHNQYMWWKMETL-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3)N(C1=O)CC=C)C
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C21H22N2O3 and its molecular weight is 350.418. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

Research has led to the design and synthesis of novel analogs with promising antibacterial activity. For example, compounds displaying significant activity against Staphylococcus aureus and Bacillus subtilis have been developed through the synthesis of novel Schiff bases derived from 2-aminobenzothiazole nucleus. These compounds have been evaluated for their antibacterial efficacy and cytotoxicity, demonstrating that antibacterial activity can be achieved at non-cytotoxic concentrations. The structural elucidation of these compounds was confirmed through various spectroscopic methods, indicating a potential avenue for developing new antibacterial agents (Palkar et al., 2017).

Heterocyclic Chemistry

The synthesis and characterization of novel heterocyclic compounds, such as benzoxazine monomers containing allyl groups, have been explored. These monomers have been shown to undergo thermal cure, forming thermosets with excellent thermomechanical properties. Such studies contribute to the field of material science by offering insights into the development of materials with enhanced thermal stability and mechanical properties (Agag & Takeichi, 2003).

Drug Design and Synthesis

The development of compounds with potential therapeutic applications has been a significant area of research. Studies on the synthesis of novel benzimidazole fused-1,4-oxazepines, for instance, have focused on their structural and electronic properties. These investigations provide valuable insights into the design of molecules with potential applications in drug development, highlighting the importance of detailed structural and computational analysis in the design of new pharmaceutical agents (Almansour et al., 2016).

Organic Synthesis Methodologies

Research into novel synthesis methodologies has led to the development of techniques for constructing complex molecular architectures. For instance, sequential N-acylamide methylenation-enamide ring-closing metathesis has been utilized for the construction of benzo-fused nitrogen heterocycles. This methodological advancement allows for the efficient synthesis of a variety of heterocyclic compounds, demonstrating the versatility and utility of combining different synthetic strategies (Bennasar et al., 2006).